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Voltage-gated sodium channels (Nav) are critical for the initiation and propagation of action
potentials in excitable cells. A fundamental pharmacological distinction among Nav channel
subtypes is their sensitivity to the potent neurotoxin, tetrodotoxin (TTX). This guide provides an
objective comparison of TTX-sensitive (TTX-S) and TTX-resistant (TTX-R) sodium currents,
supported by experimental data, to aid researchers in their study of these crucial ion channels.

Distinguishing TTX-Sensitive and TTX-Resistant
Sodium Currents

Voltage-gated sodium channels can be broadly classified into two groups based on their affinity
for TTX. TTX-sensitive channels are blocked by nanomolar concentrations of TTX, while TTX-
resistant channels require micromolar to millimolar concentrations for inhibition.[1] This
differential sensitivity is a key tool for pharmacologically dissecting the contributions of specific
Nav channel subtypes to cellular excitability.

TTX-sensitive currents are primarily mediated by Nav1.1, Navl.2, Nav1.3, Navl.4, Navl.6, and
Navl.7 channels, which are predominantly expressed in the central and peripheral nervous
systems, as well as in skeletal muscle.[2] In contrast, TTX-resistant currents are generated by
Nav1l.5, Navl.8, and Navl.9 channels. Navl.5 is the primary cardiac sodium channel, while
Navl.8 and Navl1.9 are prominently expressed in peripheral sensory neurons, particularly
nociceptors, where they play a crucial role in pain signaling.
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Quantitative Comparison of Biophysical and
Pharmacological Properties

The functional differences between TTX-S and TTX-R currents extend beyond their toxin
sensitivity. They exhibit distinct biophysical properties, including differences in their voltage-
dependence of activation and inactivation, as well as their channel kinetics. The following table
summarizes these key quantitative differences.
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Property

TTX-Sensitive (TTX-S)
Currents

TTX-Resistant (TTX-R)
Currents

Primary Nav Subtypes

Navl.1l, Navl.2, Navl.3,
Nav1l.4, Navl.6, Navl.7

Nav1l.5, Navl.8, Navl1l.9

TTX Sensitivity (IC50)

Low nM range (e.g., Navl1.7:
~10-20 nM)

High uM to mM range (e.qg.,
Nav1.8: >10 pM; Nav1l.5: ~1-2
HM)

Voltage of Half-Maximal
Activation (V1/2)

More hyperpolarized (e.g.,
Navl.7: ~ -25 to -30 mV)

More depolarized (e.g.,
Navl.8: ~-15 to -8 mV)

Voltage of Half-Maximal
Inactivation (V1/2)

More hyperpolarized (e.g.,
Navl.7: ~-70 to -80 mV)

More depolarized (e.g.,
Nav1.8: ~-30 to -45 mV)

Activation Kinetics

Fast

Slower than TTX-S currents

Inactivation Kinetics

Fast (Time constant in low ms

range)

Slower than TTX-S currents

(Time constant can be >5 ms)

[3]

Recovery from Inactivation

Generally slower

Nav1.8 exhibits rapid recovery

from inactivation

Persistent Current

Generally small

Nav1.9 is known for a

prominent persistent current

Primary Location

Central Nervous System,
Peripheral Nervous System,

Skeletal Muscle

Heart (Navl.5), Peripheral
Sensory Neurons (Navl.8,
Nav1.9)

Key Physiological Roles

Neuronal excitability, muscle

contraction

Cardiac action potential,

Nociception (pain signaling)

Signaling Pathways and Experimental Workflow

The classification of sodium channels based on their TTX sensitivity provides a framework for

understanding their diverse physiological roles.
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Classification of Voltage-Gated Sodium Channels

C Tetrodotoxin (TTX)
igh Affinity (nM)

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Workflow for Differentiating TTX-S and TTX-R Currents
Cell Preparation
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(Whole-Cell Patch-CIamp)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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